Cas no 36127-41-0 (16-Desoxy-buxidienin C)

16-Desoxy-buxidienin C structure
Product name:16-Desoxy-buxidienin C
CAS No:36127-41-0
MF:C27H46N2O
MW:414.666947841644
CID:2043123
16-Desoxy-buxidienin C Chemical and Physical Properties
Names and Identifiers
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- 16-Desoxy-buxidienin C
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- Inchi: InChI=1S/C27H46N2O/c1-18(29(6)7)21-13-15-27(4)23-10-9-22-19(16-20(23)12-14-26(21,27)3)8-11-24(28-5)25(22,2)17-30/h12,16,18,21-24,28,30H,8-11,13-15,17H2,1-7H3
- InChI Key: FQININAMWQASHE-UHFFFAOYSA-N
- SMILES: CNC1CCC2=CC3=CCC4(C)C(CCC4(C)C3CCC2C1(C)CO)C(C)N(C)C |t:5,7|
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- XLogP3: 6.109
16-Desoxy-buxidienin C Related Literature
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Chengqiang Wang,Haixia Xu,Chun Liu,Ziyue Peng,Ruoxing Min,Jianjun Li,Yanglei Jin,Yihan Wang,Zhihao Li,Lixin Zhu Biomater. Sci., 2021,9, 3005-3018
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W. Du,A. J. Cruz-Cabeza,S. Woutersen,R. J. Davey,Q. Yin Chem. Sci., 2015,6, 3515-3524
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Shau-Hua Ueng,Sheng-Yao Hsueh,Chien-Chen Lai,Yi-Hung Liu,Shie-Ming Peng,Sheng-Hsien Chiu Chem. Commun., 2008, 817-819
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Yanjun Zhu,Dan A. Smith,David E. Herbert,Sylvain Gatard,Oleg V. Ozerov Chem. Commun., 2012,48, 218-220
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